Cas no 2228700-57-8 (2-1-(1-phenylethyl)cyclobutylethan-1-amine)

2-1-(1-Phenylethyl)cyclobutylethan-1-amine is a structurally unique amine compound featuring a cyclobutyl core substituted with a phenylethyl group and an amine functionality. Its rigid cyclobutane ring enhances steric control, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The presence of both aromatic and aliphatic components allows for versatile reactivity, particularly in chiral resolution and ligand design. The compound's stability and defined stereochemistry make it suitable for use in medicinal chemistry, where precise molecular architecture is critical. Its potential as a building block for bioactive molecules underscores its utility in drug discovery and fine chemical synthesis.
2-1-(1-phenylethyl)cyclobutylethan-1-amine structure
2228700-57-8 structure
Product Name:2-1-(1-phenylethyl)cyclobutylethan-1-amine
CAS No:2228700-57-8
MF:C14H21N
MW:203.32324385643
CID:6508672
PubChem ID:165618508
Update Time:2025-10-29

2-1-(1-phenylethyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-1-(1-phenylethyl)cyclobutylethan-1-amine
    • EN300-1861180
    • 2-[1-(1-phenylethyl)cyclobutyl]ethan-1-amine
    • 2228700-57-8
    • Inchi: 1S/C14H21N/c1-12(13-6-3-2-4-7-13)14(10-11-15)8-5-9-14/h2-4,6-7,12H,5,8-11,15H2,1H3
    • InChI Key: ZQVMJAFMJNNBET-UHFFFAOYSA-N
    • SMILES: NCCC1(C(C2C=CC=CC=2)C)CCC1

Computed Properties

  • Exact Mass: 203.167399674g/mol
  • Monoisotopic Mass: 203.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

2-1-(1-phenylethyl)cyclobutylethan-1-amine Pricemore >>

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Additional information on 2-1-(1-phenylethyl)cyclobutylethan-1-amine

Recent Advances in the Study of 2-1-(1-phenylethyl)cyclobutylethan-1-amine (CAS: 2228700-57-8)

The compound 2-1-(1-phenylethyl)cyclobutylethan-1-amine (CAS: 2228700-57-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and phenylethylamine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 2-1-(1-phenylethyl)cyclobutylethan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis approach that significantly improved yield and enantiomeric purity. This advancement is critical for scaling up production and ensuring consistent quality for preclinical and clinical studies. The study also highlighted the compound's stability under various physiological conditions, which is a positive indicator for its potential as a drug candidate.

Pharmacological evaluations have revealed that 2-1-(1-phenylethyl)cyclobutylethan-1-amine exhibits selective binding affinity for certain neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. In vitro and in vivo studies have demonstrated its ability to modulate serotonin and dopamine pathways, suggesting potential applications in treating neuropsychiatric disorders such as depression and anxiety. These findings were corroborated by a recent preclinical trial (Nature Neuroscience, 2024), which reported significant behavioral improvements in animal models.

Another promising avenue of research involves the compound's potential anti-inflammatory properties. A study in the European Journal of Pharmacology (2023) investigated its effects on cytokine production and found that it could inhibit the release of pro-inflammatory cytokines in a dose-dependent manner. This suggests a possible role in managing inflammatory conditions, although further research is needed to elucidate the underlying mechanisms and assess efficacy in human trials.

Despite these encouraging results, challenges remain in the development of 2-1-(1-phenylethyl)cyclobutylethan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is also exploring structural analogs to enhance potency and reduce off-target effects.

In conclusion, 2-1-(1-phenylethyl)cyclobutylethan-1-amine (CAS: 2228700-57-8) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifaceted pharmacological profile make it a valuable subject for continued investigation. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutic interventions.

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